Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate
Overview
Description
Scientific Research Applications
Antiviral Activity
Indole derivatives, which are structurally similar to the compound , have been found to possess antiviral activity . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives have been reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives have also been reported to exhibit anti-inflammatory properties . This suggests that “Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate” may also have potential anti-inflammatory applications.
Anticancer Activity
Indole derivatives have shown potential in the field of oncology . They have been found to possess anticancer properties, indicating that “Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate” could be explored for similar applications.
Anti-HIV Activity
Some indole derivatives have been reported to exhibit anti-HIV activity . This suggests that “Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate” could potentially be used in the development of anti-HIV drugs.
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties . This suggests that “Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate” could be explored for its potential antioxidant applications.
Antimicrobial Activity
Indole derivatives have been reported to exhibit antimicrobial properties . This suggests that “Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate” could potentially be used in the development of antimicrobial drugs.
Organic Synthesis
The selective O-benzylation of 2-oxo-1,2-dihydropyridines plays a critical role in the organic synthesis of natural products and biologically active molecules . “Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate” could potentially be used in similar synthetic processes.
Antimalarial Activity
Pyridine derivatives containing a 2-pyridone moiety, which is structurally similar to the compound , have been found to possess antimalarial activity . This suggests that “Diethyl 6-hydrazino-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate” could potentially be used in the development of antimalarial drugs.
Safety and Hazards
properties
IUPAC Name |
diethyl 2-hydrazinyl-6-oxo-1H-pyridine-3,5-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O5/c1-3-18-10(16)6-5-7(11(17)19-4-2)9(15)13-8(6)14-12/h5H,3-4,12H2,1-2H3,(H2,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXRZAEONSQNLIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(NC1=O)NN)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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